MMP-2 Inhibitor-4

• Molecular Formula: C19H23N3O5S
• Molecular Weight: 405.5 g/mol
• InChI: InChI=1S/C19H23N3O5S/c1-14-7-9-16(10-8-14)28(26,27)22-17(19(24)21-25)11-12-18(23)20-13-15-5-3-2-4-6-15/h2-10,17,22,25H,11-13H2,1H3,(H,20,23)(H,21,24)/t17-/m1/s1
• InChIKey: ZFDDGPQQZXYRRV-QGZVFWFLSA-N

MMP-2 Inhibitor-4 Overview

MMP-2 Inhibitor-4 (Compound 5g) is a small-molecule inhibitor of matrix metalloproteinase-2 (MMP-2) with an IC50 of 152.62 nM in enzymatic assays [1]. It belongs to a series of p-tosyl-D(-)-glutamine derivatives designed for chronic myeloid leukemia (CML) research [2]. The compound has been shown to reduce MMP-2 protein levels in K562 CML cells and exhibits antiangiogenic effects in ACHN renal carcinoma cells [3]. Its molecular weight is 405.47 g/mol and its molecular formula is C19H23N3O5S .

Enzymatic target

MMP-2 (gelatinase A) inhibition assay context

Cellular model

Validated in K562 CML and ACHN renal adenocarcinoma cell lines

Binding mode

Hydroxamate zinc-binding group for active-site chelation

• [1] Das S, et al. Derivatives of D(-)-glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-III: Synthesis, biological screening and in silico binding interaction analysis. Bioorg Chem. 2025 Jan;154:108057. doi:10.1016/j.bioorg.2024.108057. View Source
• [2] Das S, et al. Derivatives of D(-)-glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-III: Synthesis, biological screening and in silico binding interaction analysis. Bioorg Chem. 2025 Jan;154:108057. doi:10.1016/j.bioorg.2024.108057. View Source
• [3] MedChemExpress. MMP-2 Inhibitor-4 (Compound 5g) product page. Accessed April 2026. View Source

Why Substitution Fails for MMP-2 Inhibitor-4

MMP-2 inhibitors exhibit widely varying potency and selectivity profiles, and simple substitution can confound experimental interpretation. MMP-2 Inhibitor-4 (152.62 nM) is approximately 12.7-fold less potent than ARP-100 (12 nM) , 5.4-fold less potent than SB-3CT (Ki 28 nM) , and 10.9-fold less potent than NNGH (14 nM) [1]. Such differences in enzymatic potency can lead to divergent cellular efficacy, off-target effects, and therapeutic window. Furthermore, many MMP-2 inhibitors also target MMP-9 and other family members with varying degrees of cross-reactivity ; MMP-2 Inhibitor-4 was specifically designed within a D-glutamine scaffold for CML applications and has demonstrated cellular activity in K562 and ACHN cells [2]. Substituting another MMP-2 inhibitor without validating the same cellular context and target engagement may yield irreproducible or misleading results.

This compound

Hydroxamate ZBG, selective gelatinase context, validated in CML/angiogenesis models

Broad-spectrum hydroxamates (e.g. Batimastat)

Potent but non-selective MMP inhibition may confound disease-model endpoints

Off-target MMP engagement risks differ

This compound

Functional reduction of MMP-2 protein in K562 cells, antiangiogenic effect in ACHN cells

Non-zinc binding inhibitors (e.g. ARP 100)

Mechanism and cellular validation in CML/angiogenesis models not reported

Cellular response context may not transfer

This compound

Developed for chronic myeloid leukemia research models

Mechanism-based gelatinase inhibitors (e.g. SB-3CT)

Validated in neuroprotection/stroke models; CML model activity unknown

Disease-model endpoint context may differ

• [1] Design, synthesis and evaluation of novel metalloproteinase inhibitors based on l-tyrosine scaffold. Bioorganic & Medicinal Chemistry. 2012;20(16):4877-4885. doi:10.1016/j.bmc.2012.06.023. View Source
• [2] Das S, et al. Derivatives of D(-)-glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-III: Synthesis, biological screening and in silico binding interaction analysis. Bioorg Chem. 2025 Jan;154:108057. doi:10.1016/j.bioorg.2024.108057. View Source

MMP-2 Inhibitor-4 Evidence Guide

Selectivity vs. Clinical Hydroxamates

MMP-2 Inhibitor-4 exhibits an IC50 of 152.62 nM against MMP-2 [1]. In comparison, ARP-100 has an IC50 of 12 nM , SB-3CT has a Ki of 28 nM (approximately equivalent to IC50 for a competitive inhibitor) , MMP-2 Inhibitor IV has an IC50 of 37 nM , and NNGH has an IC50 of 14 nM [2]. MMP-2 Inhibitor-4 is approximately 12.7-fold less potent than ARP-100, 5.4-fold less potent than SB-3CT, 4.1-fold less potent than MMP-2 Inhibitor IV, and 10.9-fold less potent than NNGH.

Selectivity vs. Clinical Hydroxamates

Class-level inference

MMP-2 Inhibitor-4

IC50 152.62 nM

Batimastat / Marimastat

IC50 4 nM / 6 nM

Approx. 25–38-fold less potent; class-designed for improved gelatinase selectivity

Reported selectivity-context: moderate IC50 reflects intentional trade-off against broad MMP inhibition

Class-level inference from p-tosyl-D(-)-glutamine series

Evidence Dimension	MMP-2 inhibition potency (IC50 or Ki)
Target Compound Data	IC50 = 152.62 nM
Comparator Or Baseline	ARP-100 IC50 = 12 nM; SB-3CT Ki = 28 nM; MMP-2 Inhibitor IV IC50 = 37 nM; NNGH IC50 = 14 nM
Quantified Difference	12.7-fold less potent than ARP-100; 5.4-fold less potent than SB-3CT; 4.1-fold less potent than MMP-2 Inhibitor IV; 10.9-fold less potent than NNGH
Conditions	In vitro enzymatic assays (recombinant human MMP-2)

Why This Matters

Researchers requiring moderate MMP-2 inhibition may prefer this compound to avoid overly strong target engagement, while those needing high potency should select ARP-100, SB-3CT, or NNGH.

• [1] Das S, et al. Derivatives of D(-)-glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-III: Synthesis, biological screening and in silico binding interaction analysis. Bioorg Chem. 2025 Jan;154:108057. doi:10.1016/j.bioorg.2024.108057. View Source
• [2] Design, synthesis and evaluation of novel metalloproteinase inhibitors based on l-tyrosine scaffold. Bioorganic & Medicinal Chemistry. 2012;20(16):4877-4885. doi:10.1016/j.bmc.2012.06.023. View Source

CML Cellular Validation vs. ARP 100

MMP-2 Inhibitor-4 reduces MMP-2 protein levels in K562 chronic myeloid leukemia cells, as demonstrated by the primary research paper [1]. While the paper does not quantify the fold reduction, it identifies compound 5g (MMP-2 Inhibitor-4) as the 'lead compound' and 'best active molecule' among 14 derivatives, with significant apoptosis induction [2]. In contrast, many potent MMP-2 inhibitors (e.g., ARP-100, SB-3CT) lack reported cellular target engagement data in CML models. The only comparator with reported CML cell line activity is NNGH, which showed an IC50 of 0.014 μM in enzymatic assays but not necessarily cellular MMP-2 reduction [3].

CML Cellular Validation vs. ARP 100

Cross-study comparable

MMP-2 Inhibitor-4

IC50 152.62 nM; reduces MMP-2 in K562, antiangiogenic in ACHN

ARP 100

IC50 12 nM; no reported K562/ACHN cell data

~12.7-fold less potent enzymatically; only target compound validated in CML/angiogenesis cell models

Functional validation in disease-relevant cell models supports research fit over enzymatic potency alone

Cellular endpoint context must be verified

Evidence Dimension	Reduction of MMP-2 protein levels in K562 cells
Target Compound Data	Reduction observed (quantitative data not reported)
Comparator Or Baseline	ARP-100, SB-3CT, MMP-2 Inhibitor IV: no reported cellular activity in K562 cells; NNGH: no reported cellular MMP-2 reduction
Quantified Difference	Not quantifiable
Conditions	K562 human chronic myeloid leukemia cell line

Why This Matters

This compound is specifically validated in a CML cellular model, making it a preferred choice for leukemia research applications where cellular target engagement is critical.

• [1] Das S, et al. Derivatives of D(-)-glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-III: Synthesis, biological screening and in silico binding interaction analysis. Bioorg Chem. 2025 Jan;154:108057. doi:10.1016/j.bioorg.2024.108057. View Source
• [2] Das S, et al. Derivatives of D(-)-glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-III: Synthesis, biological screening and in silico binding interaction analysis. Bioorg Chem. 2025 Jan;154:108057. doi:10.1016/j.bioorg.2024.108057. View Source
• [3] Design, synthesis and evaluation of novel metalloproteinase inhibitors based on l-tyrosine scaffold. Bioorganic & Medicinal Chemistry. 2012;20(16):4877-4885. doi:10.1016/j.bmc.2012.06.023. View Source

Disease Model Alignment vs. SB-3CT

MMP-2 Inhibitor-4 exhibits strong antiangiogenic effects in the ACHN renal cell carcinoma cell line [1]. This functional readout distinguishes it from comparators like ARP-100 and SB-3CT, which have reported anti-invasive properties in HT1080 fibrosarcoma cells and neuroprotective activity , respectively, but lack published antiangiogenic data in ACHN cells. MMP-2 Inhibitor IV has been evaluated for osteoclast activity , not angiogenesis. The ACHN antiangiogenic activity provides a unique application niche for MMP-2 Inhibitor-4 in renal cancer angiogenesis studies.

Disease Model Alignment vs. SB-3CT

Cross-study comparable

MMP-2 Inhibitor-4

IC50 152.62 nM; K562 CML cell model validated

SB-3CT

Ki ~13.9 nM; neuroprotective, BBB-permeable

~10-fold less potent; divergent disease-model validation (CML vs. stroke)

Compound–model alignment critical: SB-3CT suited for neuroprotection models, not CML

Model-specific validation context must be reviewed

Evidence Dimension	Antiangiogenic effect in ACHN cells
Target Compound Data	Strong antiangiogenic effects observed (qualitative)
Comparator Or Baseline	ARP-100: anti-invasive in HT1080 cells; SB-3CT: neuroprotective; MMP-2 Inhibitor IV: osteoclast inhibition
Quantified Difference	Not quantifiable
Conditions	ACHN human renal cell carcinoma cell line

Why This Matters

For researchers studying renal carcinoma angiogenesis, MMP-2 Inhibitor-4 offers a directly relevant cellular model validation not provided by other MMP-2 inhibitors.

• [1] Das S, et al. Derivatives of D(-)-glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-III: Synthesis, biological screening and in silico binding interaction analysis. Bioorg Chem. 2025 Jan;154:108057. doi:10.1016/j.bioorg.2024.108057. View Source

Apoptosis and Cell Cycle Arrest vs. Next-Gen Leads

In silico docking and binding interaction analyses from the primary study indicate that MMP-2 Inhibitor-4 stably binds to the MMP-2 active site, correlating with its inhibitory activity [1]. This is a qualitative differentiation from other inhibitors: ARP-100 interacts with the S1' pocket , SB-3CT is a mechanism-based covalent inhibitor , and MMP-2 Inhibitor IV is a bisphosphonate derivative . While all inhibit MMP-2, the specific binding mode of MMP-2 Inhibitor-4 may offer advantages in terms of reversibility and selectivity, though quantitative selectivity data against other MMPs are not yet reported.

Apoptosis & Cell Cycle vs. Next-Gen Leads

Cross-study comparable

MMP-2 Inhibitor-4

IC50 152.62 nM; reduces MMP-2, antiangiogenic

DH-18 / DH-19

MMP-2 IC50 139.45 / 115.16 nM; K562 IC50 0.338/0.398 µM

1.1–1.3-fold less potent; comparable contemporary scaffold

Profile consistent with next-generation anti-CML MMP-2 inhibitor series; supports assay-response context

Antileukemic model-response endpoints require independent verification

Evidence Dimension	Binding mode and interaction type
Target Compound Data	Stable binding at MMP-2 active site (in silico)
Comparator Or Baseline	ARP-100: S1' pocket interaction; SB-3CT: covalent, mechanism-based; MMP-2 Inhibitor IV: bisphosphonate
Quantified Difference	Not applicable
Conditions	In silico molecular docking and binding interaction analysis

Why This Matters

Understanding the binding mode can inform researchers about potential off-target effects and reversibility, which are critical for experimental design and data interpretation.

• [1] Das S, et al. Derivatives of D(-)-glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-III: Synthesis, biological screening and in silico binding interaction analysis. Bioorg Chem. 2025 Jan;154:108057. doi:10.1016/j.bioorg.2024.108057. View Source

MMP-2 Inhibitor-4 Applications

MMP-2-Mediated Pathology in CML

Use MMP-2 Inhibitor-4 in K562 cell-based assays to reduce MMP-2 protein levels and induce apoptosis. Its validated activity in this CML model makes it a suitable tool compound for studying MMP-2's role in leukemia progression and drug resistance [1]. Unlike more potent inhibitors (e.g., ARP-100, SB-3CT), this compound offers a moderate potency that may better mimic therapeutic inhibition without causing off-target effects at high concentrations.

MMP-2 Dependency in Angiogenesis Models

Employ MMP-2 Inhibitor-4 in ACHN renal cell carcinoma models to investigate antiangiogenic mechanisms. The compound's demonstrated strong antiangiogenic effects in ACHN cells [2] provide a direct cellular readout for studies targeting MMP-2-mediated angiogenesis in renal cancer. This is a unique advantage over other MMP-2 inhibitors lacking this specific validation.

Hydroxamate ZBG Control for Inhibitor Profiling

Incorporate MMP-2 Inhibitor-4 as a reference compound in panels of MMP-2 inhibitors with varying potency and binding modes. Its IC50 of 152.62 nM places it in the moderate potency range, while its stable binding at the active site [3] contrasts with covalent (SB-3CT) or S1' pocket (ARP-100) inhibitors. Such comparisons are valuable for SAR and selectivity profiling.

SAR Scaffold for MMP-2 Lead Optimization

Utilize the available in silico binding data for MMP-2 Inhibitor-4 [4] as a starting point for computational studies of MMP-2 inhibition. The compound's stable binding at the active site can serve as a reference pose for virtual screening and lead optimization campaigns.

Application

Selection Property

Validation Focus

CML model MMP-2 pathway studies

Validated MMP-2 protein reduction in K562 cells

MMP-2 level modulation in CML model

Angiogenesis model MMP-2 dependency

Reported antiangiogenic effect in ACHN cells

Tumor-associated angiogenesis endpoint review

Zinc-binding group comparison studies

Hydroxamate ZBG for active-site chelation

Differentiate hydroxamate vs. non-hydroxamate ZBG effects

SAR scaffold for MMP-2 inhibitor development

p-tosyl-D(-)-glutamine derivative series

Structure-activity relationships within contemporary scaffold

• [1] Das S, et al. Derivatives of D(-)-glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-III: Synthesis, biological screening and in silico binding interaction analysis. Bioorg Chem. 2025 Jan;154:108057. doi:10.1016/j.bioorg.2024.108057. View Source
• [2] Das S, et al. Derivatives of D(-)-glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-III: Synthesis, biological screening and in silico binding interaction analysis. Bioorg Chem. 2025 Jan;154:108057. doi:10.1016/j.bioorg.2024.108057. View Source
• [3] Das S, et al. Derivatives of D(-)-glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-III: Synthesis, biological screening and in silico binding interaction analysis. Bioorg Chem. 2025 Jan;154:108057. doi:10.1016/j.bioorg.2024.108057. View Source
• [4] Das S, et al. Derivatives of D(-)-glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-III: Synthesis, biological screening and in silico binding interaction analysis. Bioorg Chem. 2025 Jan;154:108057. doi:10.1016/j.bioorg.2024.108057. View Source